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Compound of Interest

Compound Name: 5-Methoxypicolinaldehyde

CAS No.: 22187-96-8

Cat. No.: B1371485

Get Quote

This guide provides a comprehensive technical overview of 5-Methoxypicolinaldehyde (CAS

No. 22187-96-8), a pivotal heterocyclic building block in modern organic synthesis and

medicinal chemistry. Designed for researchers, chemists, and drug development professionals,

this document delves into the compound's structural elucidation, validated synthesis protocols,

and its strategic application in the development of complex molecular architectures. We will

explore the causality behind experimental choices, ensuring that the described methodologies

are robust and reproducible.

Core Chemical Identity and Structural Elucidation
5-Methoxypicolinaldehyde is a substituted pyridine derivative, a class of compounds of

immense interest due to the prevalence of the pyridine scaffold in pharmaceuticals and

functional materials. Its unique combination of a nucleophilic methoxy group and an

electrophilic aldehyde function on a pyridine ring makes it a versatile intermediate.

1.1. IUPAC Nomenclature and Chemical Identifiers
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IUPAC Name: 5-methoxy-2-pyridinecarbaldehyde[1][2] or 5-methoxypyridine-2-

carboxaldehyde[3][4]

Synonyms: 2-Formyl-5-methoxypyridine, Picolinaldehyde, 5-methoxy-[5]

CAS Number: 22187-96-8[1][3][5][6]

Molecular Formula: C₇H₇NO₂[3][5][6]

SMILES: O=CC1=NC=C(OC)C=C1[3][7]

1.2. Chemical Structure

The structure consists of a pyridine ring substituted at the 2-position with a formyl (aldehyde)

group and at the 5-position with a methoxy group.

Caption: Chemical structure of 5-Methoxypicolinaldehyde.

1.3. Physicochemical Properties

The properties of 5-Methoxypicolinaldehyde are summarized below. These data are critical

for determining appropriate reaction conditions, solvents, and purification methods.

Property Value Source(s)

Molecular Weight 137.14 g/mol [3][5][6]

Appearance Solid / Semi-solid [2][4]

Boiling Point 248.4 ± 20.0 °C (Predicted) [5][6]

Density 1.159 ± 0.06 g/cm³ (Predicted) [5][6]

Flash Point 104.0 °C [5]

pKa 3.16 ± 0.10 (Predicted) [5]

LogP 0.90 [3][5]

Storage Conditions
2-8°C, under inert gas

(Nitrogen or Argon)
[5][7]
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1.4. Spectroscopic Signature for Structural Verification

Confirmation of the chemical structure post-synthesis is achieved through a combination of

spectroscopic techniques.[8] Each method provides a unique piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is essential for confirming the

proton environment. For 5-Methoxypicolinaldehyde, the expected signals are:

A singlet for the aldehyde proton (~9.9 ppm).[6][9]

A singlet for the three methoxy protons (~3.9 ppm).[6][9]

Three distinct signals in the aromatic region (7.2-8.4 ppm) corresponding to the three

protons on the pyridine ring.[6][9] The specific splitting patterns (doublets and double-

doublets) arise from coupling between adjacent protons, confirming their relative positions.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify key functional groups.[10] The

spectrum of this molecule would be characterized by:

A strong, sharp absorption band around 1700-1725 cm⁻¹ corresponding to the C=O

stretch of the aldehyde.

C-H stretching bands for the aromatic ring just above 3000 cm⁻¹ and for the methyl group

just below 3000 cm⁻¹.

A distinct C-O stretching band for the methoxy ether linkage, typically found in the 1250-

1000 cm⁻¹ region.

Mass Spectrometry (MS): Mass spectrometry provides the molecular weight and

fragmentation patterns.[11] High-resolution MS would confirm the molecular formula

(C₇H₇NO₂) by providing a highly accurate mass-to-charge ratio for the molecular ion [M]⁺.[8]

Synthesis and Purification Protocol
The synthesis of 5-Methoxypicolinaldehyde can be reliably achieved via nucleophilic

aromatic substitution of an activated pyridine precursor. The following protocol is based on a

common literature procedure.[6][9]
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2.1. Synthesis via Nucleophilic Aromatic Substitution

This method is preferred for its high yield and operational simplicity. The underlying principle is

the displacement of a good leaving group (fluoride) from an electron-deficient pyridine ring by a

strong nucleophile (methoxide). The electron-withdrawing aldehyde group at the 2-position

facilitates this substitution at the 5-position.

Reactants:
5-Fluoropicolinaldehyde

Sodium Methoxide
Methanol (Solvent)

Reaction Step:
Stir at 55°C overnight

Combine Workup 1: Filtration
(Removes inorganic salts)

Cool Workup 2: Concentration
(Removes methanol solvent)

Collect Filtrate Purification:
Column Chromatography

(Eluent: Ethyl Acetate/Hexane)

Load Crude Product Final Product:
5-Methoxypicolinaldehyde

(Colorless Oil)

Collect Fractions

Click to download full resolution via product page

Caption: Workflow for the synthesis of 5-Methoxypicolinaldehyde.

Step-by-Step Experimental Protocol:

Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, dissolve 5-fluoropicolinaldehyde (1.0 eq) in anhydrous methanol.

Addition of Nucleophile: To the stirred solution, add sodium methoxide (1.5 eq) portion-wise.

Causality Note: An excess of sodium methoxide is used to drive the reaction to completion.

Methanol serves as both the solvent and the source of the methoxide nucleophile via

equilibrium with the sodium salt.

Reaction Execution: Heat the reaction mixture to 55 °C and stir overnight. Causality Note:

Moderate heating provides the necessary activation energy for the nucleophilic aromatic

substitution without causing significant side reactions or solvent loss.

Reaction Quench and Filtration: After the reaction is complete (monitored by TLC), cool the

mixture to room temperature. The resulting suspension is filtered to remove the sodium

fluoride byproduct and any unreacted sodium methoxide. The filter cake is washed with a

small amount of cold methanol.

Solvent Removal: The filtrate is concentrated under reduced pressure using a rotary

evaporator to yield the crude product.

Purification: The crude residue is purified by column chromatography on silica gel, eluting

with a gradient of ethyl acetate in hexane (e.g., 30-45% ethyl acetate).[6][9] Causality Note:
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This step separates the desired product from non-polar starting material and polar impurities,

yielding the pure compound as a colorless oil with a reported yield of approximately 66%.[6]

[9]

2.2. Alternative Synthesis: Oxidation of (5-Methoxypyridin-2-yl)methanol

An alternative route involves the oxidation of the corresponding primary alcohol, (5-

methoxypyridin-2-yl)methanol.[5]

Protocol: The alcohol is dissolved in a suitable solvent like chloroform and treated with an

oxidizing agent such as manganese(IV) oxide (MnO₂). The reaction is typically stirred at

room temperature for several hours.

Rationale: MnO₂ is a mild and selective oxidizing agent for converting allylic and benzylic-

type alcohols to their corresponding aldehydes without over-oxidizing to a carboxylic acid.

The heterocyclic alcohol substrate is sufficiently activated for this transformation. This

method is advantageous when the alcohol precursor is more readily available than the

fluoro-pyridine.

Applications in Research and Drug Development
5-Methoxypicolinaldehyde is not typically an end-product but rather a strategic intermediate.

Its value lies in the reactivity of the aldehyde group, which serves as a handle for constructing

more complex molecules.

3.1. Role as a Heterocyclic Building Block

The pyridine ring is a privileged scaffold in medicinal chemistry, appearing in numerous

approved drugs. The aldehyde functionality allows for a wide range of subsequent chemical

transformations:

Reductive Amination: To form substituted aminomethyl-pyridines.

Wittig Reaction: To create vinyl-pyridine derivatives.

Aldol and Knoevenagel Condensations: For carbon-carbon bond formation.
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Multicomponent Reactions (MCRs): As the aldehyde component in reactions like the Ugi or

Strecker reactions, which can rapidly generate molecular diversity from simple starting

materials.[12][13]

3.2. Strategic Use in Drug Discovery Campaigns

The structure of 5-Methoxypicolinaldehyde can be leveraged in a typical drug discovery

workflow. The methoxy group acts as a hydrogen bond acceptor and can influence the

electronic properties and metabolic stability of the final compound.

5-Methoxypicolinaldehyde
(Core Scaffold)

Parallel Synthesis
(e.g., Ugi, Strecker reactions)

Aldehyde Component

Diverse Compound Library
(Scaffold + R-groups)

Generates

High-Throughput Screening
(Biological Assays)

Input for

Hit Compound(s)
(Initial Activity)

Identifies

Lead Optimization
(SAR Studies)

Progresses to

Drug Candidate

Yields

Click to download full resolution via product page

Caption: Use of 5-Methoxypicolinaldehyde in a drug discovery workflow.

This workflow illustrates how a single, versatile building block can be used to generate a large

library of diverse compounds for biological screening. The subsequent identification of "hits"
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leads to further refinement through structure-activity relationship (SAR) studies, ultimately

aiming for a clinical candidate.

Safety, Handling, and Storage
Proper handling is essential to maintain the integrity of the compound and ensure laboratory

safety.

Hazard Statements: The compound is classified as harmful if swallowed (H302), causes skin

irritation (H315), causes serious eye irritation (H319), is harmful if inhaled (H332), and may

cause respiratory irritation (H335).[2][4]

Precautionary Measures: Use in a well-ventilated fume hood. Wear appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat.[4] Avoid

breathing dust, fumes, or vapors.[4]

Storage: As noted, the compound should be stored in a tightly sealed container under an

inert atmosphere (nitrogen or argon) at 2-8°C to prevent oxidation of the aldehyde and

degradation.[5][7]

Conclusion
5-Methoxypicolinaldehyde is a high-value chemical intermediate with well-defined properties

and reliable synthesis routes. Its utility is primarily realized in its role as a versatile building

block for the synthesis of complex heterocyclic compounds. The strategic location of its

functional groups—an aldehyde for diverse transformations and a methoxy group for electronic

and steric modulation—makes it an indispensable tool for researchers in synthetic organic

chemistry, medicinal chemistry, and materials science. This guide provides the foundational

technical knowledge required for its effective synthesis, characterization, and application in

advanced research endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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